Cas no 2229489-05-6 (3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine)

3,3-Difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine is a fluorinated cyclobutylamine derivative featuring a 1-methylimidazole substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its unique structural properties, combining a rigid cyclobutane core with fluorine atoms that enhance metabolic stability and bioavailability. The presence of the imidazole moiety may contribute to binding interactions with biological targets, such as enzymes or receptors, making it a potential intermediate for drug discovery. Its well-defined stereochemistry and functional group compatibility further support its utility in synthetic applications. The compound is typically handled under controlled conditions due to its reactive amine group.
3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine structure
2229489-05-6 structure
Product Name:3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine
CAS No:2229489-05-6
MF:C8H11F2N3
MW:187.189848184586
CID:6074107
PubChem ID:165850235
Update Time:2025-06-09

3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine
    • EN300-1951909
    • 2229489-05-6
    • Inchi: 1S/C8H11F2N3/c1-13-5-12-2-6(13)7(11)3-8(9,10)4-7/h2,5H,3-4,11H2,1H3
    • InChI Key: UHKYJWDHZKEVGE-UHFFFAOYSA-N
    • SMILES: FC1(CC(C2=CN=CN2C)(C1)N)F

Computed Properties

  • Exact Mass: 187.09210369g/mol
  • Monoisotopic Mass: 187.09210369g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 43.8Ų

3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1951909-0.05g
3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine
2229489-05-6
0.05g
$1188.0 2023-09-17
Enamine
EN300-1951909-0.1g
3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine
2229489-05-6
0.1g
$1244.0 2023-09-17
Enamine
EN300-1951909-0.25g
3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine
2229489-05-6
0.25g
$1300.0 2023-09-17
Enamine
EN300-1951909-0.5g
3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine
2229489-05-6
0.5g
$1357.0 2023-09-17
Enamine
EN300-1951909-1.0g
3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine
2229489-05-6
1g
$1801.0 2023-05-27
Enamine
EN300-1951909-2.5g
3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine
2229489-05-6
2.5g
$2771.0 2023-09-17
Enamine
EN300-1951909-5.0g
3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine
2229489-05-6
5g
$5221.0 2023-05-27
Enamine
EN300-1951909-10.0g
3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine
2229489-05-6
10g
$7742.0 2023-05-27
Enamine
EN300-1951909-1g
3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine
2229489-05-6
1g
$1414.0 2023-09-17
Enamine
EN300-1951909-5g
3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine
2229489-05-6
5g
$4102.0 2023-09-17

Additional information on 3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine

Comprehensive Overview of 3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine (CAS No. 2229489-05-6)

3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine (CAS No. 2229489-05-6) is a fluorinated cyclobutylamine derivative with a unique structural framework, combining a difluorocyclobutane core and a 1-methyl-1H-imidazole substituent. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery and material science applications. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it a valuable candidate for optimizing bioactive molecules.

In recent years, the demand for fluorinated heterocycles like 3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine has surged, driven by their role in addressing challenges in medicinal chemistry, such as improving drug bioavailability and target selectivity. Researchers are particularly interested in its applications for kinase inhibitors, GPCR modulators, and central nervous system (CNS) therapeutics. The compound’s imidazole moiety also contributes to its ability to form hydrogen bonds, a critical feature for protein-ligand interactions.

The synthesis of CAS No. 2229489-05-6 typically involves multi-step organic transformations, including cyclobutanation, fluorination, and imidazole functionalization. Advanced techniques like flow chemistry and catalyzed cross-coupling have been explored to improve yield and scalability. Given the growing emphasis on sustainable chemistry, efforts are underway to develop greener synthetic routes for this compound, aligning with the principles of green chemistry and atom economy.

From a commercial perspective, 3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine is available through specialized chemical suppliers, often in milligram to kilogram quantities. Its pricing reflects the complexity of its synthesis and the purity required for research applications. Analytical characterization via NMR, HPLC, and mass spectrometry ensures compliance with industry standards, catering to the stringent requirements of pharmaceutical development and academic research.

Emerging trends in AI-driven drug discovery have further highlighted the relevance of this compound. Computational models predict its potential as a scaffold for fragment-based drug design (FBDD), leveraging its rigid cyclobutane ring and polar functional groups. Additionally, its physicochemical properties—such as logP and pKa—are frequently analyzed in silico to expedite lead optimization processes.

In summary, 3,3-difluoro-1-(1-methyl-1H-imidazol-5-yl)cyclobutan-1-amine represents a compelling case study in modern chemical innovation. Its dual functionality as a fluorinated cyclobutane and imidazole derivative positions it at the intersection of multiple research domains, from medicinal chemistry to material science. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing next-generation therapeutics and functional materials.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.